Cas no 883543-32-6 (5-(4-methyl-1-piperidinyl)methyl-2-furoic Acid)

• Product Name: 5-(4-methyl-1-piperidinyl)methyl-2-furoic Acid
• CAS No: 883543-32-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 710415
• Update Time: 2025-09-27

5-(4-methyl-1-piperidinyl)methyl-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-((4-Methylpiperidin-1-yl)methyl)furan-2-carboxylic acid
• 5-(4-Methyl-piperidin-1-ylmethyl)-furan-2-carboxylic acid
• 5-[(4-methylpiperidin-1-yl)methyl]-2-furoic acid
• 5-[(4-methylpiperidin-1-yl)methyl]furan-2-carboxylic acid
• 5-(4-methyl-1-piperidinyl)methyl-2-furoic Acid

• Inchi： 1S/C12H17NO3/c1-9-4-6-13(7-5-9)8-10-2-3-11(16-10)12(14)15/h2-3,9H,4-8H2,1H3,(H,14,15)
• InChI Key： PBBKTCULMQMPMT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CN1CCC(C)CC1

Computed Properties

• Exact Mass: 223.12100
• Monoisotopic Mass: 223.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7A^2

Experimental Properties

• Density: 1.168
• Boiling Point: 345.3°C at 760 mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.537
• PSA: 53.68000
• LogP: 2.14760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives